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Comparison of Cardiac Performance Effects

The table below summarizes the key comparative effects of enflurane and isoflurane on cardiac

performance based on experimental data.

Performance Experimental Context &
Enflurane Isoflurane

Parameter Notes

Myocardial Significant negative Better preserved Chronically instrumented

Contractility

Systemic Vascular
Resistance (SVR)

Heart Rate

inotropic effect; most
depressed at high
doses [1] [2] [3]

Decreases [4]

Moderate increase

[1] [3]

contractility at high
doses; less
depression than
enflurane [1] [3]

Decreases more
significantly than
enflurane [3]

Greater increase than
enflurane and
halothane [3]

dog model, 1.75 MAC [1] [3].

The decrease in SVR is a
primary reason for the drop
in Mean Arterial Pressure
with isoflurane [4].

In dogs, the increase helps
maintain cardiac output [4]

[3].
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Performance
Parameter

Coronary Blood
Flow

Myocardial
Protection from
Reperfusion Injury

Sensitization to
Catecholamines

Enflurane

Well-preserved even
during profound
hypotension [1]

Marginal effect on
infarct size reduction

[5]

Does not sensitize
the heart; adrenaline
can be safely used

(2]

Isoflurane

Well-preserved;
causes coronary
vasodilation [1] [3]

No significant
protection when
administered only
during reperfusion [5]

Sensitizes
myocardium to
epinephrine,
increasing risk of
arrhythmias [6]

Experimental Context &
Notes

No evidence of coronary
steal with isoflurane in fixed
coronary stenosis [4].

Rabbit model of regional
myocardial ischemia.
Desflurane and sevoflurane
showed significant protection

[5].

A clinical consideration for
arrhythmogenic potential [6]

[2].

Detailed Experimental Protocols and Data

The conclusions above are drawn from specific experimental models. Here is a detailed look at the key

methodologies.

Protocol: Equihypotensive Dose Comparison in a Chronic Dog

Model

This study directly compared the effects of enflurane and isoflurane at doses that achieved the same level of

hypotension [1].

e Objective: To compare the effects on cardiac performance and organ blood flow at equal hypotensive

doses.

e Model: Chronically instrumented dogs (n=10), allowing for hemodynamic measurement in a

conscious, resting state before anesthesia.

¢ Measured Parameters: Aortic and left ventricular pressures, rate of left ventricular pressure rise

(dP/dt, a measure of contractility), myocardial wall thickening, cardiac output, and coronary and renal
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blood flows.

¢ Anesthetic Administration: All three anesthetics (halothane, enflurane, isoflurane) were
administered on different days to each dog at doses to reduce mean arterial pressure to 70, 45, and
two intermediate pressures.

¢ Key Findings: While all anesthetics depressed cardiac performance, the depression was similar until
the highest hypotensive dose (MAP = 45 mmHg). At this level, cardiac performance was most
depressed by enflurane and best maintained by isoflurane [1].

Protocol: Myocardial Reperfusion Injury in a Rabbit Model

This study investigated the cardioprotective effects of volatile anesthetics administered specifically during

the reperfusion phase [5].

e Objective: To determine the effects on myocardial reperfusion injury in vivo.

e Model: Chloralose-anaesthetized rabbits (n=50) subjected to 30 minutes of coronary artery occlusion
followed by 120 minutes of reperfusion.

¢ Measured Parameters: Left ventricular pressure, cardiac output, and infarct size (via
triphenyltetrazolium staining).

¢ Anesthetic Administration: During the first 15 minutes of reperfusion, rabbits received 1 MAC of
enflurane, isoflurane, sevoflurane, desflurane, or no treatment (control).

¢ Key Findings: Isoflurane showed no protective effect on infarct size, while enflurane had only a
marginal effect. Desflurane and sevoflurane significantly reduced infarct size, suggesting different
protective mechanisms at the cellular level [5].

Mechanisms of Anesthetic-Induced Cardioprotection

Volatile anesthetics can protect the myocardium by activating innate cellular signaling pathways, a
phenomenon known as anesthetic-induced preconditioning (APC). Although the data above shows isoflurane
was ineffective when given only at reperfusion, other studies confirm it has protective effects when

administered before ischemia, similar to ischemic preconditioning [7].

The diagram below illustrates the core signaling pathway through which isoflurane and other volatile

anesthetics are thought to confer cardioprotection.
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Isoflurane

direct activation

priming signal phosphorylates

reduces Ca?*
overload

action potential
shortening

Cytoprotection

Click to download full resolution via product page
The pathway involves:

e Trigger Phase: Isoflurane stimulates G-protein-coupled receptors (e.g., A1 adenosine receptors) or
directly activates mitochondrial ATP-sensitive potassium (mitoKATP) channels. This leads to a small
burst of Reactive Oxygen Species (ROS) and activation of Protein Kinase C (PKC) [7].

o Effector Phase: PKC phosphorylates and sensitizes both sarcolemmal KATP (sarcKATP) channels
and mitoKATP channels. During a subsequent ischemic insult, the primed sarcKATP channels open
sooner, shortening the action potential and reducing calcium influx, thereby decreasing energy
demand. The mitoKATP channels open to depolarize the mitochondrial membrane, further
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preventing dangerous calcium overload—a key trigger for cell death. The combined effect is
cytoprotection [7].

Key Takeaways for Research and Development

¢ Isoflurane is superior for maintaining cardiac output during profound hypotension, as it causes
less depression of myocardial contractility compared to enflurane [1] [3].

e Enflurane has a more favorable arrhythmogenic profile in the presence of catecholamines,
making it a potentially safer choice in scenarios where adrenaline is required [6] [2].

e Cardioprotection is agent and timing-dependent. While isoflurane is a well-established pre-
conditioning agent, it did not protect against reperfusion injury when administered only during
reperfusion, unlike desflurane and sevoflurane [5]. The cellular mechanisms involve complex
signaling pathways centered on KATP channels [7].
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[https://www.smolecule.com/products/b527157#enflurane-vs-isoflurane-cardiac-performance-

comparison|]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/b527157#enflurane-vs-isoflurane-cardiac-performance-comparison
https://www.smolecule.com/products/b527157#enflurane-vs-isoflurane-cardiac-performance-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s527157?utm_src=pdf-bulk
https://www.smolecule.com/products/s527157?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

